Cas no 819792-71-7 (2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-[4-(methylsulfonyl)phenyl]-)

• Product name: 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-[4-(methylsulfonyl)phenyl]-
• CAS No: 819792-71-7
• MF: C₁₈H₁₈O₅S
• MW: 346.397524356842
• CID: 702445
• PubChem ID: 71420729

2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-[4-(methylsulfonyl)phenyl]-
• 3-(3,4-dimethoxyphenyl)-1-(4-methylsulfonylphenyl)prop-2-en-1-one
• 819792-71-7
• DTXSID40839912
• 3-(3,4-Dimethoxyphenyl)-1-[4-(methanesulfonyl)phenyl]prop-2-en-1-one

• Inchi： InChI=1S/C18H18O5S/c1-22-17-11-5-13(12-18(17)23-2)4-10-16(19)14-6-8-15(9-7-14)24(3,20)21/h4-12H,1-3H3
• InChI Key： RPIPWYHZEFUEMM-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C=CC(=O)C2=CC=C(C=C2)S(=O)(=O)C)OC

Computed Properties

• Exact Mass: 346.08749484g/mol
• Monoisotopic Mass: 346.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 78Ų